N1-(3-(furan-3-yl)-3-hydroxypropyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide

• IUPAC Name: N-[3-(furan-3-yl)-3-hydroxypropyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• InChI: InChI=1S/C19H21N3O5/c23-16(13-7-10-27-12-13)6-8-20-18(25)19(26)21-14-3-1-4-15(11-14)22-9-2-5-17(22)24/h1,3-4,7,10-12,16,23H,2,5-6,8-9H2,(H,20,25)(H,21,26)
• InChI Key: WZKSIXPLTNPFOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)C(=O)NCCC(C3=COC=C3)O
• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol

Description

N1-(3-(furan-3-yl)-3-hydroxypropyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as FOXY, and it is a derivative of oxalamide.

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the importance of furan derivatives in the synthesis of various heterocyclic compounds, highlighting their utility in creating biologically active molecules. For instance, the synthesis of compounds containing pyrimidine and pyridazine structural fragments from arylmethylidene derivatives of furan-2(3H)-ones showcases the potential of these furan derivatives in generating new molecules with possible biological activities (Aniskova, Grinev, & Yegorova, 2017)(Aniskova, Grinev, & Yegorova, 2017).

Antioxidant and Antiprotozoal Agents

The exploration of furan derivatives for their antioxidant properties is another significant area of research. Compounds derived from furan have shown promise as potential antioxidant agents, indicating their relevance in addressing oxidative stress-related conditions (Zhang et al., 2014)(Zhang et al., 2014). Additionally, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines containing furan units have been identified as potent antiprotozoal agents, further underscoring the therapeutic potential of furan-based compounds (Ismail et al., 2004)(Ismail et al., 2004).

Chemical Synthesis and Catalytic Activity

The chemical versatility of furan derivatives extends to their application in synthetic chemistry as well. For example, the development of efficient synthetic procedures for spiro[furan-3,3′-indoline] derivatives via reactions of pyridinium salts with isatinylidene acetoacetates showcases the role of furan derivatives in facilitating complex chemical syntheses (Liu, Fang, & Yan, 2013)(Liu, Fang, & Yan, 2013).

Interaction with Nucleic Acids and Serum Albumin

The interaction of furan derivatives with nucleic acids and proteins such as bovine serum albumin has been studied to understand their potential biological implications and therapeutic applications. Studies on metal ions of hydrazone complexes containing furan units have provided insights into their interaction mechanisms with nucleic acids and serum albumin, indicating the broad relevance of furan derivatives in biochemistry and drug design (Sathyadevi et al., 2012)(Sathyadevi et al., 2012).